molecular formula C18H23N3OS B4648976 N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide

Cat. No. B4648976
M. Wt: 329.5 g/mol
InChI Key: RSZQKFTUEUZHHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide, also known as CTB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. CTB has been found to have unique properties that make it a promising candidate for drug development. In

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been studied for its potential applications in the treatment of various medical conditions, including neurological disorders, cancer, and inflammation. It has been found to have neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been shown to have anti-inflammatory effects, which make it a potential treatment for conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in the brain and other tissues. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been shown to interact with voltage-gated calcium channels and nicotinic acetylcholine receptors, which may play a role in its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been found to have a range of biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, which may contribute to its neuroprotective effects. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been found to decrease the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide for lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide has also been found to have low toxicity and good bioavailability, which make it a safe and effective compound for use in animal studies. However, one limitation of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide. One area of interest is the development of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the development of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide-based drugs for the treatment of cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide and to better understand its biochemical and physiological effects.

properties

IUPAC Name

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3OS/c22-16(13-7-10-14-8-3-1-4-9-14)19-18-21-20-17(23-18)15-11-5-2-6-12-15/h1,3-4,8-9,15H,2,5-7,10-13H2,(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSZQKFTUEUZHHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C2=NN=C(S2)NC(=O)CCCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide
Reactant of Route 2
Reactant of Route 2
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide
Reactant of Route 3
Reactant of Route 3
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4-phenylbutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.